Cas no 42125-46-2 (4-tert-Butylcyclohexyl Chloroformate)

• Product Name: 4-tert-Butylcyclohexyl Chloroformate
• CAS No: 42125-46-2
• MF: C₁₁H₁₉ClO₂
• MW: 218.720362901688
• CID: 55517
• PubChem ID: 170608
• Update Time: 2025-06-07

4-tert-Butylcyclohexyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)cyclohexyl carbonochloridate
• (4-tert-butylcyclohexyl) carbonochloridate
• 4-TERT-BUTYLCYCLOHEXYL CHLOROFORMATE
• Formicacid, chloro-, 4-tert-butylcyclohexyl ester (7CI)
• NS00003695
• EC 255-670-9
• SCHEMBL83128
• 4-t-butylcyclohexyl chloroformate
• 42125-46-2
• Carbonochloridic acid, 4-(1,1-dimethylethyl)cyclohexyl ester
• AKOS015918423
• 2,2-DICHLORO-3,3,3-TRIFLUOROPROPIONICACID
• 4-TERT-BUTYLCYCLOHEXYL CARBONOCHLORIDATE
• carbonochloridic acid (4-tert-butylcyclohexyl) ester
• DTXSID0052093
• A825776
• W-109227
• YXFSGPPQRCUVRL-UHFFFAOYSA-N
• EINECS 255-670-9
• FT-0655689
• 4-tert-Butylcyclohexylchloroformate
• DTXCID5030660
• 255-670-9
• 4-tert-Butylcyclohexyl Chloroformate

• MDL： MFCD00035861
• Inchi： 1S/C11H19ClO2/c1-11(2,3)8-4-6-9(7-5-8)14-10(12)13/h8-9H,4-7H2,1-3H3
• InChI Key： YXFSGPPQRCUVRL-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 218.10700
• Monoisotopic Mass: 218.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.05
• Boiling Point: 254.9 °C at 760 mmHg
• Flash Point: 84.2 °C
• Refractive Index: 1.465
• PSA: 26.30000
• LogP: 3.96670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on 4-tert-Butylcyclohexyl Chloroformate

Introduction to 4-tert-Butylcyclohexyl Chloroformate (CAS No. 42125-46-2)

4-tert-Butylcyclohexyl chloroformate, with the CAS number 42125-46-2, is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a tert-butyl group attached to a cyclohexane ring and a chloroformate functional group. These structural features endow the compound with a range of useful properties, making it a valuable reagent in various applications.

The chemical formula of 4-tert-Butylcyclohexyl chloroformate is C₁₁H₁₇O₃Cl, and its molecular weight is approximately 228.70 g/mol. The compound is typically synthesized through the reaction of 4-tert-butylcyclohexanol with phosgene or other chlorinating agents. The resulting product is a colorless liquid with a characteristic odor and a boiling point around 180°C at 10 mmHg.

In terms of its physical properties, 4-tert-Butylcyclohexyl chloroformate exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. It is relatively stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. The compound's reactivity is primarily driven by its chloroformate functional group, which can undergo nucleophilic substitution reactions to form various derivatives.

4-tert-Butylcyclohexyl chloroformate has found extensive use in organic synthesis as a protecting group for hydroxyl and amino functionalities. Its ability to form stable esters and amides makes it an excellent choice for protecting these reactive groups during multi-step synthetic processes. Once the desired transformations are complete, the protecting group can be easily removed using mild conditions, such as treatment with an alcohol or an amine.

In the pharmaceutical industry, 4-tert-Butylcyclohexyl chloroformate has been utilized in the development of novel drugs and drug intermediates. Recent studies have explored its potential in the synthesis of prodrugs, which are designed to enhance the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). For example, researchers at the University of California have reported the use of this compound in the synthesis of prodrugs for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The unique structural features of 4-tert-Butylcyclohexyl chloroformate also make it an attractive candidate for materials science applications. Its tert-butyl group provides steric hindrance, which can be beneficial in controlling polymerization reactions and improving the mechanical properties of polymers. Additionally, the cyclohexane ring contributes to the compound's thermal stability and resistance to degradation under harsh conditions.

In environmental research, 4-tert-Butylcyclohexyl chloroformate has been studied for its potential as a green chemistry reagent. Researchers at the Massachusetts Institute of Technology have investigated its use in developing more sustainable synthetic routes that minimize waste and reduce environmental impact. The compound's ability to participate in selective reactions under mild conditions aligns well with the principles of green chemistry.

Safety considerations are an important aspect when handling any chemical compound. While 4-tert-Butylcyclohexyl chloroformate is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this reagent. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation in the laboratory environment.

In conclusion, 4-tert-Butylcyclohexyl chloroformate (CAS No. 42125-46-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and properties of this compound, its importance in various scientific disciplines is likely to grow even further.